Cas no 522606-44-6 (4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 522606-44-6
• CID: 4654599
• Update Time: 2025-05-19

4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine
• 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine

Additional information on 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine

Introduction to 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 522606-44-6) in Modern Chemical and Pharmaceutical Research

The compound 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine, identified by the CAS number 522606-44-6, represents a significant area of interest in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative belongs to the thiazole class, a scaffold renowned for its broad spectrum of biological activities. The structural features of this molecule, including its dimethyl and phenylethyl substituents on the thiazole ring, contribute to its unique chemical properties and potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in drug discovery. Thiazole rings are integral to several pharmacologically active compounds, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4,4-dimethyl-N-(2-phenylethyl) moiety in 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine suggests enhanced stability and improved bioavailability, making it a promising candidate for further investigation.

In the context of contemporary research, this compound has garnered attention due to its potential role in modulating biological pathways associated with neurological disorders. Studies have indicated that thiazole derivatives can interact with specific enzymes and receptors involved in neurodegenerative diseases. The structural configuration of 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine may facilitate selective binding to these targets, offering a novel approach to therapeutic intervention.

The synthesis of 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the dimethyl group at the 4-position and the phenylethyl chain at the N-position requires precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and cyclization are commonly employed in its preparation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The flexibility offered by the thiazole ring allows for modifications that can fine-tune biological activity, making it a valuable building block in drug development.

Current research initiatives are focusing on evaluating the pharmacokinetic profile of 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine to assess its suitability for clinical applications. Parameters such as solubility, metabolic stability, and absorption rates are critical factors that determine its efficacy as a drug candidate. Preliminary studies suggest promising results in these areas.

The role of computational chemistry in understanding the behavior of 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the atomic level. These simulations aid in predicting binding affinities and identifying potential side effects before experimental validation is conducted.

As interest in natural product-inspired drug design grows, compounds like 4,4-dimethyl-N-(2-phenylethyl)-4,5-dihydro-1,3-thiazol-2-amine offer a bridge between synthetic chemistry and pharmacology. The phenylethyl group suggests a connection to bioactive natural products known for their therapeutic benefits. By leveraging these structural motifs